molecular formula C10H6ClN3O2 B8789318 3-Chloro-6-(2-nitrophenyl)pyridazine

3-Chloro-6-(2-nitrophenyl)pyridazine

Cat. No.: B8789318
M. Wt: 235.62 g/mol
InChI Key: MPEMOZHKVDQIOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-6-(2-nitrophenyl)pyridazine is a useful research compound. Its molecular formula is C10H6ClN3O2 and its molecular weight is 235.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6ClN3O2

Molecular Weight

235.62 g/mol

IUPAC Name

3-chloro-6-(2-nitrophenyl)pyridazine

InChI

InChI=1S/C10H6ClN3O2/c11-10-6-5-8(12-13-10)7-3-1-2-4-9(7)14(15)16/h1-6H

InChI Key

MPEMOZHKVDQIOQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=NN=C(C=C2)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To an ice-cold solution of 3-chloro-6-phenylpyridazine (Aldrich, 1.4 g, 7.5 mmol) in conc. sulfuric acid (30 mL) was added 90% nitric acid (0.6 mL, 15 mmol). After 15 min. the mixture was poured over ice (200 mL) and neutralized with 25% aq. NaOH. The resulting precipitate was collected by filtration and dried under vacuum. The crude product (1.84 g) was a 1:1:0.5 mixture of ortho:meta:para isomers.
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Synthesis routes and methods II

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